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Compound of Interest

Compound Name:
4,5-Dichloro-2-

hydroxybenzaldehyde

Cat. No.: B1348554 Get Quote

This document serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development on the chemical compound 4,5-Dichloro-2-
hydroxybenzaldehyde (CAS No. 84888-68-1). It provides a detailed exploration of its

chemical characteristics, synthesis, and applications, with an emphasis on the underlying

scientific principles and practical laboratory applications.

Section 1: Core Compound Analysis
4,5-Dichloro-2-hydroxybenzaldehyde is a substituted aromatic aldehyde with the molecular

formula C₇H₄Cl₂O₂.[1][2] The strategic placement of two chlorine atoms on the benzene ring,

along with the ortho-hydroxyl and aldehyde functional groups, confers a distinct reactivity

profile, making it a valuable intermediate in synthetic organic chemistry.

Physicochemical Properties
A thorough understanding of the compound's physical and chemical properties is fundamental

to its effective application in a research setting.
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Property Value

CAS Number 84388-68-1

Molecular Formula C₇H₄Cl₂O₂[1][2]

Molecular Weight 191.01 g/mol [1][2]

Appearance Solid

IUPAC Name 4,5-dichloro-2-hydroxybenzaldehyde[1]

Synonyms 4,5-Dichlorosalicylaldehyde

Spectral Data
Spectral analysis is crucial for the verification of the compound's identity and purity.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the aldehydic proton, the hydroxyl proton, and the aromatic protons, with coupling patterns

indicative of their substitution on the benzene ring.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display unique peaks for the

carbonyl carbon of the aldehyde, the carbon atom attached to the hydroxyl group, the

chlorinated carbon atoms, and the other aromatic carbons.

Infrared (IR) Spectroscopy: Key characteristic absorption bands would include a strong

carbonyl (C=O) stretch for the aldehyde, a broad O-H stretch for the hydroxyl group, and C-

Cl stretching vibrations.[3]

Section 2: Synthesis and Purification Protocols
The synthesis of 4,5-Dichloro-2-hydroxybenzaldehyde can be approached through several

established formylation reactions of substituted phenols. The Reimer-Tiemann reaction is a

classic and effective method.[4][5][6]

Synthesis via Reimer-Tiemann Reaction
This reaction involves the ortho-formylation of a phenol using chloroform in a basic solution.[4]

[5] The electrophilic dichlorocarbene is the key reactive intermediate.[4][7]
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Caption: Mechanism of the Reimer-Tiemann reaction for the synthesis of 4,5-Dichloro-2-
hydroxybenzaldehyde.

Detailed Experimental Protocol: Synthesis
Materials:

3,4-Dichlorophenol

Sodium hydroxide (NaOH)

Chloroform (CHCl₃)

Ethanol

Hydrochloric acid (HCl)

Deionized water

Procedure:

In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,

and a mechanical stirrer, dissolve 3,4-dichlorophenol in aqueous sodium hydroxide solution

(10-40%).[8]

Heat the mixture to approximately 60-70°C with vigorous stirring.

Add chloroform dropwise through the dropping funnel over a period of 1-2 hours. The

reaction is exothermic and may require external cooling to maintain the desired temperature.

[7]

After the addition is complete, continue to reflux the mixture for an additional 2-3 hours.

Cool the reaction mixture to room temperature and remove the excess chloroform by

distillation.

Acidify the remaining aqueous solution with dilute hydrochloric acid until it is acidic to litmus

paper. This will precipitate the crude product.
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Collect the crude product by vacuum filtration and wash with cold water.

Purification by Recrystallization
Procedure:

Dissolve the crude solid in a minimum amount of hot ethanol.

If the solution is colored, add a small amount of activated charcoal and heat for a few

minutes.

Filter the hot solution to remove the charcoal.

Slowly add hot water to the filtrate until the first signs of persistent turbidity appear.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to

maximize crystallization.

Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-

water mixture, and dry under vacuum.

Section 3: Applications in Drug Discovery and
Development
4,5-Dichloro-2-hydroxybenzaldehyde is a versatile building block for the synthesis of various

biologically active molecules, particularly Schiff bases and other heterocyclic compounds.

Synthesis of Schiff Bases
Schiff bases are synthesized through the condensation reaction of a primary amine with an

aldehyde.[9] Those derived from salicylaldehydes are of particular interest due to their ability to

act as chelating ligands.
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Caption: General workflow for the synthesis of Schiff bases from 4,5-Dichloro-2-
hydroxybenzaldehyde.

Biological Significance of Derived Compounds
Antimicrobial Activity: Schiff bases derived from halogenated salicylaldehydes have

demonstrated significant antibacterial and antifungal properties.[10] The presence of the

chlorine atoms on the aromatic ring can enhance the lipophilicity and, consequently, the

antimicrobial efficacy of the resulting compounds.

Anticancer Potential: Certain Schiff bases and their metal complexes have been investigated

for their cytotoxic activity against various cancer cell lines.[11] The mechanism of action

often involves the induction of apoptosis through pathways such as the MAPK signaling

pathway.[11]

Antioxidant Activity: Some hydrazide Schiff's bases have shown promising antioxidant

activities, which are evaluated using assays such as DPPH and ABTS scavenging methods.

[10][12]

Precursors for Heterocyclic Synthesis: The aldehyde functionality serves as a key handle for

the construction of more complex heterocyclic systems with potential therapeutic

applications.[13][14]

Section 4: Safety and Handling
As a chemical reagent, 4,5-Dichloro-2-hydroxybenzaldehyde requires careful handling to

minimize risks.

Hazard Identification:
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Harmful if swallowed.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Recommended Precautions:

Engineering Controls: Work in a well-ventilated fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.

Handling: Avoid generating dust. Prevent contact with skin and eyes. Do not ingest or inhale.

Storage: Store in a tightly sealed container in a cool, dry place.

Section 5: Conclusion
4,5-Dichloro-2-hydroxybenzaldehyde is a pivotal intermediate in organic synthesis with

significant applications in the development of novel compounds for the pharmaceutical industry.

Its unique chemical structure allows for the creation of a diverse range of derivatives,

particularly Schiff bases, with a wide spectrum of biological activities. The protocols and

information presented in this guide are intended to provide researchers with a solid foundation

for the safe and effective use of this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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